Cas no 73637-04-4 (Benzenamine,2,4-bis(2-methylphenoxy)-)

• Product Name: Benzenamine,2,4-bis(2-methylphenoxy)-
• CAS No: 73637-04-4
• MF: C₂₀H₁₉NO₂
• MW: 305.370365381241
• CID: 571196
• PubChem ID: 51951
• Update Time: 2025-04-19

Benzenamine,2,4-bis(2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4-bis(2-methylphenoxy)-
• 2,4-bis(2-methylphenoxy)aniline
• 2,4-Di-o-kresoxyanilin
• EINECS 277-557-3
• 2,4-bis(o-Methylphenoxy)aniline
• 2,4-bis(2-Tolyloxy) aniline
• 2,4-bis(o-methylphenoxy)-anilin
• 2,4-Bis(o-tolyloxy)aniline
• 73637-04-4
• 2,4-Di-o-kresoxyanilin [Czech]
• SCHEMBL1178350
• 2,4-bis-(2'-Methylphenoxy)aniline
• DTXSID80223851
• 2-cyclopentyl-3-(cyclopentyloxy)-4-methoxybenzaldehyde
• FT-0749704
• ANILINE, 2,4-BIS(o-METHYLPHENOXY)-
• 2,4-Bis(2-tolyloxy)aniline
• NS00037539
• 2,4-di(2-methylphenoxy)aniline

• Inchi： 1S/C20H19NO2/c1-14-7-3-5-9-18(14)22-16-11-12-17(21)20(13-16)23-19-10-6-4-8-15(19)2/h3-13H,21H2,1-2H3
• InChI Key： LHEPTIRLRDQRQR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C1C(=CC=C(C=1)OC1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 305.14200
• Monoisotopic Mass: 305.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2
• XLogP3: 5

Experimental Properties

• Density: 1.150
• Boiling Point: 417.8°C at 760 mmHg
• Flash Point: 228°C
• Refractive Index: 1.618
• PSA: 44.48000
• LogP: 6.05140